3,5-DIMETHYL 1-(4-METHOXYPHENYL)-4-(THIOPHEN-2-YL)-1,4-DIHYDROPYRIDINE-3,5-DICARBOXYLATE

• IUPAC Name: dimethyl 1-(4-methoxyphenyl)-4-thiophen-2-yl-4H-pyridine-3,5-dicarboxylate
• InChI: InChI=1S/C20H19NO5S/c1-24-14-8-6-13(7-9-14)21-11-15(19(22)25-2)18(17-5-4-10-27-17)16(12-21)20(23)26-3/h4-12,18H,1-3H3
• InChI Key: BZIUJIBMLJBWPY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C=C(C(C(=C2)C(=O)OC)C3=CC=CS3)C(=O)OC
• Molecular Formula: C20H19NO5S
• Molecular Weight: 385.4 g/mol

Description

3,5-DIMETHYL 1-(4-METHOXYPHENYL)-4-(THIOPHEN-2-YL)-1,4-DIHYDROPYRIDINE-3,5-DICARBOXYLATE is a complex organic compound that belongs to the dihydropyridine class This compound is characterized by its unique structure, which includes a methoxyphenyl group, a thiophene ring, and two carboxylate groups

Preparation Methods

The synthesis of 3,5-DIMETHYL 1-(4-METHOXYPHENYL)-4-(THIOPHEN-2-YL)-1,4-DIHYDROPYRIDINE-3,5-DICARBOXYLATE typically involves multi-step organic reactions. One common synthetic route includes the Hantzsch dihydropyridine synthesis, which involves the condensation of an aldehyde, a β-keto ester, and ammonia or an ammonium salt. The reaction conditions often require a solvent such as ethanol and a catalyst like acetic acid, with the mixture being heated under reflux .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized to form pyridine derivatives.

Reduction: Reduction reactions can convert it into tetrahydropyridine derivatives.

Substitution: The methoxy group and thiophene ring can participate in electrophilic and nucleophilic substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles.

Scientific Research Applications

3,5-DIMETHYL 1-(4-METHOXYPHENYL)-4-(THIOPHEN-2-YL)-1,4-DIHYDROPYRIDINE-3,5-DICARBOXYLATE has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: It serves as a probe in studying biological systems and interactions.

Industry: Utilized in the development of new materials with specific electronic properties.

Mechanism of Action

The mechanism of action of this compound, particularly in medicinal applications, involves its interaction with calcium channels. It acts as a calcium channel blocker, inhibiting the influx of calcium ions into cells. This action can lead to various physiological effects, such as vasodilation and reduced cardiac workload. The molecular targets include L-type calcium channels, and the pathways involved are related to calcium signaling .

Comparison with Similar Compounds

Similar compounds to 3,5-DIMETHYL 1-(4-METHOXYPHENYL)-4-(THIOPHEN-2-YL)-1,4-DIHYDROPYRIDINE-3,5-DICARBOXYLATE include other dihydropyridine derivatives such as nifedipine, amlodipine, and felodipine. Compared to these compounds, this compound may exhibit unique electronic properties due to the presence of the thiophene ring, which can influence its reactivity and interaction with biological targets.